Cas no 10199-58-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester)
10199-58-3 structure
Product Name:1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
CAS No:10199-58-3
MF:C8H12N2O2
MW:168.193081855774
CID:3558153
PubChem ID:3395224
Update Time:2025-04-22
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
- DTXSID201255313
- AKOS003880871
- ethyl 3,5-dimethylpyrazole-1-carboxylate
- 10199-58-3
- CMLDBU00003400
- ethyl 3,5-dimethyl-1H-pyrazole-1-carboxylate
-
- Inchi: 1S/C8H12N2O2/c1-4-12-8(11)10-7(3)5-6(2)9-10/h5H,4H2,1-3H3
- InChI Key: FCMOCPGMNHGHNB-UHFFFAOYSA-N
- SMILES: N1(C(OCC)=O)C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
10199-58-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester) Related Products
- 934-48-5(3,5-Dimethylpyrazole-1-carboxamide)
- 129488-10-4(tert-butyl 5-amino-1H-indazole-1-carboxylate)
- 149139-44-6(1H-Pyrazole-1-carboxylicacid, 4-cyano-, methyl ester)
- 863504-84-1(tert-butyl 3-aminopyrazole-1-carboxylate)
- 85264-33-1((3,5-Dimethyl-1H-pyrazol-1-yl)methanol)
- 149139-36-6(5-amino-1H-Pyrazole-1-carboxylic acid methyl ester)
- 121669-70-3(Tert-butyl 4-iodo-1H-pyrazole-1-carboxylate)
- 219503-81-8(Tert-butyl 6-amino-1H-indazole-1-carboxylate)
- 146941-98-2(1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester)
- 122606-07-9(1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-)
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